[(6E,8E,10Z,16E)-15,22-Dihydroxy-5-methoxy-14,16-dimethyl-3-oxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20(24),21-heptaen-13-yl] 2-(cyclohexene-1-carbonylamino)propanoate

• IUPAC Name: [(6E,8E,10Z,16E)-15,22-dihydroxy-5-methoxy-14,16-dimethyl-3-oxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20(24),21-heptaen-13-yl] 2-(cyclohexene-1-carbonylamino)propanoate
• InChI: InChI=1S/C36H48N2O7/c1-24-14-13-15-27-20-29(22-30(39)21-27)38-33(40)23-31(44-4)18-11-6-5-7-12-19-32(25(2)34(24)41)45-36(43)26(3)37-35(42)28-16-9-8-10-17-28/h5-7,11-12,14,16,18,20-22,25-26,31-32,34,39,41H,8-10,13,15,17,19,23H2,1-4H3,(H,37,42)(H,38,40)/b6-5+,12-7-,18-11+,24-14+
• InChI Key: OBMHDUHQCCKFEX-PCVXSXJLSA-N
• Canonical SMILES: CC1C(CC=CC=CC=CC(CC(=O)NC2=CC(=CC(=C2)CCC=C(C1O)C)O)OC)OC(=O)C(C)NC(=O)C3=CCCCC3
• Isomeric SMILES: CC1C(C/C=C\C=C\C=C\C(CC(=O)NC2=CC(=CC(=C2)CC/C=C(/C1O)\C)O)OC)OC(=O)C(C)NC(=O)C3=CCCCC3
• Molecular Formula: C36H48N2O7
• Molecular Weight: 620.8 g/mol
• CAS No.: 120811-38-3

Description

CID 6440082 is a natural product found in Streptomyces with data available.

Scientific Research Applications

Synthesis Techniques

A key aspect of scientific research on this compound involves its synthesis. For example, a study by Burns, Helliwell, and Thomas (2013) details a method for the asymmetric synthesis of the pentacyclic core of stemofoline, involving a stereoselective Mannich reaction and multiple cyclisation steps. This synthesis technique is pivotal in the context of complex organic compounds (Burns, Helliwell, & Thomas, 2013).

Chemical Reactions and Transformations

Another significant aspect is the study of specific chemical reactions and transformations. Yuan Zhe-dong's (2007) work on synthesizing derivatives from 6-APA through a series of acylation, oxidation, and rearrangement steps is an example of this. This research contributes to the understanding of complex reaction pathways in organic chemistry (Yuan Zhe-dong, 2007).

Metabolite Identification

Research also extends to the identification of metabolites, as seen in a study by Hänni, Bigler, Meister, and Englert (1976). They identified three major urinary metabolites of retinoic acid in rats through chromatography and spectroscopy, demonstrating the importance of metabolite analysis in pharmacological and biochemical contexts (Hänni, Bigler, Meister, & Englert, 1976).

Novel Compound Synthesis

Additionally, the synthesis of novel compounds is a significant area of research. For instance, a study by Bacchi et al. (2005) focuses on synthesizing heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation, contributing to the development of new chemical entities (Bacchi et al., 2005).